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Compound of Interest

Compound Name: Butyl acid phosphate

Cat. No.: B225604

Introduction

Butyl acid phosphate (BAP) is a versatile organophosphate compound widely utilized across
various industrial and research sectors. It typically exists as a mixture of mono-butyl phosphate
(MBP) and di-butyl phosphate (DBP), which dictates its overall properties.[1][2] This technical
guide provides an in-depth overview of the core physicochemical properties of butyl acid
phosphate, tailored for researchers, scientists, and professionals in drug development. The
document summarizes quantitative data, details relevant experimental protocols, and visualizes
key processes to facilitate a comprehensive understanding of this compound.

Core Physicochemical Properties

The fundamental characteristics of butyl acid phosphate are determined by its molecular
structure and the relative proportions of its mono- and di-ester forms. The general CAS number
for the mixture is 12788-93-1.[3][4]

Table 1: Chemical Identity and Structural Properties
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Mono-butyl Di-butyl Phosphate . .
Property Typical Mixture
Phosphate (MBP) (DBP)
CAS Number 1623-15-0[5][6] 107-66-4[5][7][8] 12788-93-1[3][4]

Molecular Formula

C4H1104P[6][9]

C8H1904P[7][8][9]

C4H100.xH304P[3]
[4]

Molecular Weight

154.10 g/mol [6]

210.21 g/mol [7][8]

~172.12 g/mol [3][4]
[10]

Appearance

Liquid[6]

Pale-amber to brown,
odorless liquid[7][8]

Clear, colorless to
white liquid or
powder[1][3][10][11]

Table 2: Key Physicochemical Data
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Property Value Notes and Conditions
The mixture may present as a
Melting Point -13 °C (DBP)[7][12] powder with a melting point of
152-156°C.[3]
DBP decomposes at its boiling
N ) 160-162 °C @ 15 Torr ) )
Boiling Point point under atmospheric

(Mixture)[3]

pressure.[7][8]

Density / Specific Gravity

1.120 - 1.125 g/cm3 @ 25°C
(Mixture)[1]

For DBP, the density is
approximately 1.06 g/mL at
20°C.[7][8][12]

Water: Practically insoluble to

DBP has a reported solubility
of 18 g/L at 20°C.[7][8] The

Solubility mixture is soluble in methanol
moderately soluble.[3][9][10] _ _
and N,N-Dimethylformamide.
[3]
This value indicates that
pKa ~0.88 - 1.53 (DBP)[7][8] dibutyl phosphate is a

moderately strong acid.

LogP (Octanol/Water)

-0.91t0 0.9

Varies with the ester form;
DBP has a log Pow of -0.9.[5]

Flash Point

~110 °C (230 °F) (Mixture)[1]
[11]

DBP has a higher flash point of
188°C.[7][12]

Vapor Pressure

8.52 mmHg @ 25°C (Mixture)
[4]

Stability and Reactivity

Butyl acid phosphate is stable under normal storage conditions.[5] However, its reactivity

profile is crucial for safe handling and application.

o Incompatibilities: It is incompatible with strong bases and strong oxidizing agents.[5][7]

Contact with alkaline materials can cause vigorous exothermic reactions.[7]
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» Corrosivity: As an acidic compound, it is corrosive to metals and tissues.[9][10] Reactions
with metals can liberate flammable hydrogen gas.[7]

o Hydrolysis: The ester linkages are susceptible to hydrolysis, a reaction catalyzed by both
acids and bases. This process cleaves the butyl groups, sequentially forming dibutyl
phosphate (from tributyl phosphate), monobutyl phosphate, and ultimately phosphoric acid.
[13] This degradation is accelerated at higher temperatures.

Hydrolysis Steps

Tributyl - Butanol Dibutyl - Butanol Monobutyl - Butanol Phosphoric
Phosphate Phosphate (DBP) Phosphate (MBP) Acid

C

atalysts

OO0

Click to download full resolution via product page
Caption: Hydrolysis pathway of phosphate esters.

Experimental Protocols

A general method for preparing alkyl phosphates involves the reaction of an alcohol with
phosphorus oxychloride in the presence of a base like pyridine to neutralize the HCI byproduct.
[14][15]

Methodology:
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Preparation: Dry n-butyl alcohol, pyridine, and a solvent like benzene are added to a four-
necked flask equipped with a stirrer, condenser, dropping funnel, and thermometer.

Cooling: The flask is cooled in an ice-salt bath to a temperature of -5°C.

Reactant Addition: Freshly distilled phosphorus oxychloride is added dropwise while
maintaining the reaction temperature below 10°C with efficient stirring.

Reflux: After the addition is complete, the mixture is slowly heated and refluxed for several
hours to ensure the reaction goes to completion.

Workup: The mixture is cooled, and water is added to dissolve the pyridine hydrochloride
salt. The organic layer is separated.

Purification: The organic layer is washed with water until neutral and then dried over an
anhydrous salt (e.g., sodium sulfate). The solvent is removed via distillation under reduced
pressure.

Final Distillation: The final product, butyl phosphate, is collected by vacuum distillation at the
appropriate temperature and pressure (e.g., 160-162°/15 mm Hg).[14]
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Reactants & Setup
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Caption: Workflow for the synthesis of butyl phosphate.
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High-Performance Liquid Chromatography (HPLC) is a robust method for the quantitative
analysis of butyl phosphate. A reverse-phase method is commonly employed.

Methodology:

o Standard Preparation: A stock solution of a butyl phosphate standard is prepared by
accurately weighing the standard and dissolving it in the mobile phase or a suitable solvent.
A series of calibration standards are prepared by serial dilution.

o Sample Preparation: The sample containing butyl phosphate is dissolved in the mobile
phase, filtered through a 0.45 um membrane filter to remove particulates, and placed in an
HPLC vial.

o Chromatographic Conditions:
o Column: A reverse-phase C18 column (e.g., 250 x 4.6 mm, 5 pm) is typically used.[16]

o Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate
buffer) and an organic solvent like acetonitrile is common.[16][17]

o Flow Rate: A typical flow rate is between 0.5 - 1.0 mL/min.[16][18]

o Detection: As butyl phosphate lacks a strong chromophore, a Refractive Index (RI)
detector is effective for its direct determination in agueous solutions.[19][20] Alternatively,
UV detection at a low wavelength (~205-210 nm) can be used.[16][18]

o Column Temperature: Maintained at a constant temperature (e.g., 20-40°C) to ensure
reproducible retention times.[16][18]

¢ Analysis: The standards and samples are injected into the HPLC system. The peak area of
butyl phosphate is measured and used to construct a calibration curve, from which the
concentration in the unknown samples is determined.
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Caption: General workflow for HPLC analysis.
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Acid-Base Properties and Dissociation

The acidic nature of butyl acid phosphate is one of its most important chemical
characteristics. The pKa value of the phosphate group determines its protonation state at a
given pH. For dibutyl phosphate, with a pKa around 1.5, it will be predominantly deprotonated
in most biological and neutral agueous systems.[7][8] Monobutyl phosphate has two acidic
protons with different pKa values. Understanding this relationship is critical for applications in
buffers, formulation, and biological systems.

4 N\

pH Conditions

RO-P(0)(OH)2
(Fully Protonated) w‘
[RO-P(O)(OH)QOJ-
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\
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Caption: Deprotonation states of monobutyl phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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